Cas no 36175-36-7 (4-(butan-2-yl)-4H-1,2,4-triazole)

• Product Name: 4-(butan-2-yl)-4H-1,2,4-triazole
• CAS No: 36175-36-7
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 296129
• PubChem ID: 12888379
• Update Time: 2025-07-29

4-(butan-2-yl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,4-(1-methylpropyl)-
• 4H-1,2,4-Triazole,4-(1-methylpropyl)-(9CI)
• 4-sec-Butyl-4H-1,2,4-triazole
• 4-(sec-Butyl)-4H-1,2,4-triazole
• 4-(butan-2-yl)-4H-1,2,4-triazole

• Inchi： 1S/C6H11N3/c1-3-6(2)9-4-7-8-5-9/h4-6H,3H2,1-2H3
• InChI Key： NMOMHELLMKVMQT-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 78.4
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles